2,6-Dichloro-N-(2,6-dimethylphenyl)hexanamide
CAS No.: 1037184-07-8
Cat. No.: VC0195687
Molecular Formula: C14H19Cl2NO
Molecular Weight: 288.22
Purity: > 95%
* For research use only. Not for human or veterinary use.

Specification
CAS No. | 1037184-07-8 |
---|---|
Molecular Formula | C14H19Cl2NO |
Molecular Weight | 288.22 |
IUPAC Name | 2,6-dichloro-N-(2,6-dimethylphenyl)hexanamide |
Standard InChI | InChI=1S/C14H19Cl2NO/c1-10-6-5-7-11(2)13(10)17-14(18)12(16)8-3-4-9-15/h5-7,12H,3-4,8-9H2,1-2H3,(H,17,18) |
SMILES | CC1=C(C(=CC=C1)C)NC(=O)C(CCCCCl)Cl |
Introduction
Chemical Identity and Structure
2,6-Dichloro-N-(2,6-dimethylphenyl)hexanamide is characterized by its amide functional group derived from hexanoic acid with a specific substitution pattern . The compound features a hexanamide backbone with dichloro substitution at positions 2 and 6, as well as a dimethylphenyl group attached to the nitrogen atom . This structural arrangement contributes to its physical and chemical properties, making it relatively stable under standard conditions and typically appearing as a solid at room temperature .
Chemical Identification Parameters
The compound is uniquely identified through several standardized chemical identifiers, which facilitate its recognition in scientific literature and databases. These identification parameters ensure precision in both research and regulatory contexts, particularly important for a compound used as a pharmaceutical impurity standard.
Parameter | Value |
---|---|
Molecular Formula | C₁₄H₁₉Cl₂NO |
Molecular Weight | 288.21 g/mol |
CAS Number | 1037184-07-8 |
IUPAC Name | 2,6-dichloro-N-(2,6-dimethylphenyl)hexanamide |
InChI | InChI=1S/C14H19Cl2NO/c1-10-6-5-7-11(2)13(10)17-14(18)12(16)8-3-4-9-15/h5-7,12H,3-4,8-9H2,1-2H3,(H,17,18) |
InChI Key | JHPMUNZBGKBWPW-UHFFFAOYSA-N |
The molecular structure of this compound incorporates both polar and non-polar components, which influence its solubility characteristics . The presence of the amide group provides potential for hydrogen bonding, while the aromatic and aliphatic portions contribute to its potential solubility in organic solvents .
Pharmacopoeial Significance
2,6-Dichloro-N-(2,6-dimethylphenyl)hexanamide holds significant importance in pharmaceutical quality control as it is recognized as Bupivacaine impurity D in the European Pharmacopoeia (PhEur) . This designation makes it a crucial compound for ensuring the quality and safety of pharmaceutical formulations containing Bupivacaine, a widely used local anesthetic.
Regulatory Framework
As a pharmacopoeial impurity, the compound is subject to strict regulatory guidelines regarding its presence in pharmaceutical products. The European Pharmacopoeia establishes specific limits for this impurity in Bupivacaine formulations, necessitating reliable analytical methods for its detection and quantification . This regulatory framework ensures that pharmaceutical products maintain their safety and efficacy by controlling the levels of potentially harmful impurities.
Supplier | Product Description | Catalog Reference | Available Quantities |
---|---|---|---|
Sigma-Aldrich | Certified Reference Material, TraceCERT | PHR9155 | Various |
Cymit Química | Bupivacaine impurity D (CRS) | 41-Y0002384 | 0.001 mg |
Cymit Química | Bupivacaine EP Impurity D | 4Z-B-068 | 5 mg, 10 mg, 25 mg, 50 mg |
Chemical and Physical Properties
The physical and chemical properties of 2,6-Dichloro-N-(2,6-dimethylphenyl)hexanamide dictate its behavior in various environments and applications. Understanding these properties is crucial for handling, storage, and analytical considerations.
Reactivity Profile
The reactivity of 2,6-Dichloro-N-(2,6-dimethylphenyl)hexanamide is influenced by its functional groups and substitution pattern. The compound is relatively stable but may react under certain conditions with strong acids, strong bases, and strong oxidizing agents . These potential incompatibilities are important considerations for storage and handling procedures in laboratory and industrial settings.
Hazard Type | Category |
---|---|
Acute Toxicity - Oral | Category 4 |
Skin Corrosion/Irritation | Category 2 |
Serious Eye Damage/Eye Irritation | Category 2 |
Specific Target Organ Toxicity (Single Exposure) | Category 3 |
These classifications indicate that the compound is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
Analytical Applications
2,6-Dichloro-N-(2,6-dimethylphenyl)hexanamide serves important functions in analytical chemistry, particularly in pharmaceutical quality control and method development.
The certified reference material status of 2,6-Dichloro-N-(2,6-dimethylphenyl)hexanamide makes it valuable for method development and validation in analytical chemistry. Researchers and quality control laboratories use such standards to develop and validate analytical methods for detecting and quantifying Bupivacaine impurities, establishing system suitability, and ensuring method accuracy, precision, and specificity .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume